Cas no 2171600-41-0 (4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171600-41-0
• MF: C₂₄H₂₅N₃O₅
• MW: 435.472406148911
• CID: 6425517
• PubChem ID: 165514317
• Update Time: 2025-06-08

4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(1-cyanopropan-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1520847
• 2171600-41-0

• Inchi： 1S/C24H25N3O5/c1-15(12-13-25)26-23(30)21(10-11-22(28)29)27-24(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-12,14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： KGAXHAHMHYJUAH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CC#N)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 435.17942091g/mol
• Monoisotopic Mass: 435.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Additional information on 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171600-41-0)

4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171600-41-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as cyano, carbamoyl, and methoxycarbonyl, as well as a fluorene moiety. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular biology research.

The structural complexity of 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid makes it a promising candidate for further exploration in synthetic chemistry. The cyano group at the propyl chain terminus introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the carbamoyl and methoxycarbonyl groups contribute to the compound's stability and reactivity, making it suitable for various chemical transformations.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The fluorene moiety, in particular, has been recognized for its ability to enhance the binding affinity and selectivity of small molecules towards their target proteins. This feature makes it an attractive component for designing high-affinity ligands and inhibitors.

One of the most compelling aspects of this compound is its versatility in drug design. The presence of multiple functional groups allows chemists to modify its structure in various ways, enabling the synthesis of derivatives with tailored properties. For instance, the cyano group can be reduced to an amine or converted into a carboxylic acid, while the methoxycarbonyl group can be hydrolyzed to release a carboxylic acid moiety. These modifications can significantly influence the pharmacokinetic and pharmacodynamic profiles of the compound, making it adaptable to different therapeutic needs.

Recent studies have also highlighted the potential of 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid as a building block for more complex molecules. Its structural features make it an excellent candidate for constructing peptidomimetics and other bioactive scaffolds. By leveraging its unique chemical properties, researchers have been able to develop novel compounds with enhanced biological activity and improved pharmacological profiles.

The fluorene-based moiety has been particularly noteworthy in this context. Fluorene derivatives are known for their excellent photophysical properties, making them valuable in optoelectronic applications and as probes in biological assays. In drug discovery, fluorene-based compounds have shown promise as fluorescent labels and reporters, enabling real-time monitoring of biological processes. The incorporation of such moieties into 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid not only enhances its utility as a research tool but also opens up possibilities for developing imaging agents and biosensors.

The compound's potential applications extend beyond traditional pharmaceuticals. Its structural complexity and functional diversity make it suitable for use in materials science and nanotechnology. For example, it can be incorporated into polymers or used as a precursor for synthesizing advanced materials with specific properties. This interdisciplinary approach underscores the importance of 4-(1-cyanopropan-2-yl)carbamoyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoic acid as a versatile chemical entity that bridges different scientific disciplines.

In conclusion, 4-(1-cyanopropan -2 -yl)carbamoy l - 4 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c arb o n y l } a m i n o ) b u t a n o i c a c i d ( C A S N o . 2 1 7 1 6 0 0 - 4 1 - 0 ) represents a significant advancement in synthetic chemistry and drug discovery. Its intricate structure, functional diversity, and potential applications make it a valuable asset in both academic research and industrial development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine and biotechnology.